2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)-N-(4-phenoxyphenyl)acetamide

• Molecular Formula: C21H16N4O3
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 2-(4-oxo-1,2,3-benzotriazin-3-yl)-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C21H16N4O3/c26-20(14-25-21(27)18-8-4-5-9-19(18)23-24-25)22-15-10-12-17(13-11-15)28-16-6-2-1-3-7-16/h1-13H,14H2,(H,22,26)
• InChI Key: ACOIEYCDWGMHSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CN3C(=O)C4=CC=CC=C4N=N3

Description

2-(4-Oxo-1,2,3-benzotriazin-3(4H)-yl)-N-(4-phenoxyphenyl)acetamide is a heterocyclic acetamide derivative featuring a benzotriazinone core linked to a 4-phenoxyphenyl group via an acetamide bridge. The benzotriazinone moiety (C₇H₅N₃O) contributes aromaticity and hydrogen-bonding capabilities, while the 4-phenoxyphenyl substituent introduces steric bulk and lipophilicity.

Comparison with Similar Compounds

Core Heterocycle Modifications

Benzotriazinone vs. Quinazolinone/Thienotriazinone

• Quinazolinone Derivatives: highlights 2-(6-chloro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-phenylacetamide as a potent enoyl-acyl carrier protein reductase (InhA) inhibitor for tuberculosis treatment.
• Thienotriazinone Derivatives: Compounds like (S)-N-(1-(4-methoxyphenyl)ethyl)-2-(4-oxothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide () replace the benzene ring with a thiophene, altering π-stacking interactions and solubility. The molecular weight (399.0733 g/mol) and fluorine substituents in such analogs improve metabolic stability .

Key Insight: Benzotriazinone’s fused benzene ring enhances aromatic stacking but may reduce solubility compared to smaller heterocycles like thienotriazinone.

Substituent Variations on the Acetamide Nitrogen

4-Phenoxyphenyl vs. Halogenated/Aryl Groups

• N-(3-Chloro-4-fluorophenyl) Analog: This compound (C₁₅H₁₀ClFN₄O₂, MW 332.72 g/mol) replaces the phenoxyphenyl group with a halogenated phenyl, reducing steric hindrance and increasing electrophilicity. Such modifications are critical for optimizing target binding .

Key Insight: The 4-phenoxyphenyl group in the target compound provides a balance between lipophilicity and bulk, favoring membrane permeability and prolonged half-life.

Antiviral and Enzyme Inhibition Profiles

• Dihydropyrimidinedione Analogs: describes 2-(2,6-dioxo-3,6-dihydropyrimidin-1-yl)-N-(4-phenoxyphenyl)acetamide (C₁₈H₁₅N₃O₄, MW 337.33 g/mol) as an antiviral agent. Replacing the pyrimidinedione core with benzotriazinone may enhance oxidative stability or alter binding kinetics .
• Coumarin Derivatives: N-(4-oxo-2-phenylthiazolidin-3-yl)-2-(2-oxo-2H-chromen-4-yloxy)acetamide () exhibits superior antioxidant activity compared to ascorbic acid. The benzotriazinone core’s electron-deficient nature could similarly scavenge radicals but with distinct kinetics .

Key Insight: The benzotriazinone core’s electronic properties may favor enzyme inhibition over antioxidant activity observed in coumarin analogs.

Structural and Physicochemical Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Substituent on Acetamide	Notable Properties/Bioactivity
Target Compound	C₂₀H₁₆N₄O₃*	360.37*	Benzotriazinone	4-Phenoxyphenyl	Not explicitly reported
N-(3-Chloro-4-fluorophenyl)-2-(4-oxo-benzotriazin-3-yl)acetamide	C₁₅H₁₀ClFN₄O₂	332.72	Benzotriazinone	3-Chloro-4-fluorophenyl	Potential enzyme inhibition
Zelatriazinum (WHO)	C₁₈H₁₅F₃N₄O₃	416.33	Benzotriazinone	(1S)-1-[4-(Trifluoromethoxy)phenyl]ethyl	Enhanced metabolic stability
2-(6-Chloro-2-methyl-4-oxoquinazolin-3-yl)-N-phenylacetamide	C₁₆H₁₃ClN₃O₂	314.75	Quinazolinone	Phenyl	InhA inhibitor (IC₅₀ ~ 0.5 µM)
2-(2,6-Dioxo-3,6-dihydropyrimidin-1-yl)-N-(4-phenoxyphenyl)acetamide	C₁₈H₁₅N₃O₄	337.33	Dihydropyrimidinedione	4-Phenoxyphenyl	Antiviral (EC₅₀ < 10 µM)

*Estimated based on structural analogs.